Cas no 27653-95-8 (2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-)

2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- is a specialized organophosphorus compound featuring a phosphoranylidene functional group attached to a methyl-substituted pentanone backbone. This reagent is primarily utilized in Wittig-type reactions, where it serves as a key intermediate for the synthesis of alkenes through carbonyl olefination. Its triphenylphosphine moiety enhances reactivity and selectivity in forming carbon-carbon double bonds, making it valuable in organic synthesis and pharmaceutical applications. The compound’s stability under controlled conditions and compatibility with various substrates contribute to its utility in complex molecular transformations. It is typically handled under inert atmospheres to prevent decomposition and ensure optimal performance in synthetic workflows.

2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- structure

27653-95-8 structure

Product Name:2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-

CAS No:27653-95-8

MF:C₂₄H₂₅OP

MW:360.428467512131

MDL:MFCD09031092

CID:251334

PubChem ID:15016570

Update Time:2025-10-29

2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

- 2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-
- [(3-Methylbutyryl)methylene]triphenylphosphorane
- isobutyrylmethylenetriphenylphosphorane
- 4-Methyl-1-(triphenyl-lambda*5*-phosphanylidene)-pentan-2-one
- AKOS015962812
- LUFPSOYGOSKNGD-UHFFFAOYSA-N
- SCHEMBL8877562
- 27653-95-8
- Isobutylcarbonylmethylenetriphenylphosphorane
- 4-METHYL-1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE
- MDL： MFCD09031092
- Inchi： 1S/C24H25OP/c1-20(2)18-21(25)19-26(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-17,19-20H,18H2,1-2H3
- InChI Key： LUFPSOYGOSKNGD-UHFFFAOYSA-N
- SMILES： P(=CC(CC(C)C)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 360.16445
Monoisotopic Mass: 360.164302414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
LogP: 4.39790

2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K78093-1g	4-METHYL-1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE	27653-95-8	95%	1g	$565	2025-02-19
eNovation Chemicals LLC	K78093-1g	4-METHYL-1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE	27653-95-8	95%	1g	$565	2025-02-22
eNovation Chemicals LLC	K78093-1g	4-METHYL-1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE	27653-95-8	95%	1g	$565	2024-05-25